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Introduction

Supercritical fluid dyeing (SFD) presents a sustainable and efficient alternative to conventional
aqueous dyeing methods, particularly for synthetic fibers like polyester. This technology utilizes
carbon dioxide in its supercritical state (above 31.1°C and 73.8 bar) as a dyeing medium.[1] In
this state, CO2 exhibits liquid-like densities, enabling the dissolution of non-polar solutes such
as disperse dyes, and gas-like low viscosity and high diffusivity, which facilitates rapid
penetration into the polymer matrix of fibers.[1] This waterless process eliminates wastewater
generation, reduces energy consumption by negating the need for drying, and allows for the
recycling of over 95% of the CO2.[1]

Disperse Orange 25, an azo-type disperse dye, is well-suited for dyeing polyester and other
synthetic textiles using supercritical CO2. The solubility of the dye and the resulting color yield
are highly dependent on the temperature and pressure of the system. This document provides
detailed application notes and experimental protocols for the dyeing of textiles, particularly
polyethylene terephthalate (PET), with Disperse Orange 25 using supercritical CO2.

Data Presentation
Dyeing Conditions and Performance
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The following table summarizes the optimal conditions for dyeing PET textile with C.I. Disperse
Orange 25 in supercritical CO2, as determined by experimental investigation, along with typical
ranges found in the literature.

Parameter Optimal Value Typical Range Reference
Temperature (°C) 120 80 -130 [2][3]
Pressure (MPa) 25 20-31 [2][3]
Dyeing Time (min) 100 60 - 120 [2][31[4]

Solubility of Disperse Orange 25 in Supercritical CO2

The solubility of Disperse Orange 25 in supercritical CO2 is a critical factor influencing the
dyeing process. The following table presents solubility data at various temperatures and

pressures.
Temperature (K) Pressure (MPa) i:L::::;y (mol Reference
323.15 10.0 1.0 x 107 [5]
323.15 20.0 1.5x 10-° [5]
323.15 30.0 4.0x10-% [5]
353.15 10.0 2.0x 1077 [5]
353.15 20.0 2.5x 1076 [5]
353.15 30.0 6.0 x 106 [5]
383.15 10.0 5.0 x 107 [5]
383.15 20.0 3.0x 106 [5]
383.15 30.0 7.0 x 1076 [5]

Experimental Protocols
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Materials and Equipment

e Dye: C.I. Disperse Orange 25
e Substrate: Polyester (PET) fabric
e Solvent: High-purity carbon dioxide (99.9%)
e Equipment:
o High-pressure supercritical fluid dyeing apparatus
o Temperature and pressure controllers
o CO2 pump
o Dye vessel
o Autoclave (dyeing vessel)
o Separator vessel

o Circulation pump

Pre-treatment of Substrate

e The textile to be dyed is wrapped onto a dyeing beam to ensure uniform exposure to the
supercritical fluid.[6]

e The wrapped beam is placed inside the dyeing autoclave.[6]

o The dyestuff is loaded into a separate dye receiver.[6]

Supercritical CO2 Dyeing Protocol

o Loading: Place the pre-treated substrate in the high-pressure autoclave. Load the C.I.
Disperse Orange 25 powder into the dye vessel.

e Sealing and Purging: Seal the autoclave. Purge the system with gaseous CO2 to remove air.
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e Pressurization and Heating:
o Heat the autoclave to the desired dyeing temperature (e.g., 120°C).[2][3]

o Once the temperature is stable, introduce liquid CO2 into the system and increase the
pressure to the target level (e.g., 25 MPa) to bring the CO2 to a supercritical state.[2][3]

e Dyeing:

o Circulate the supercritical CO2 through the dye vessel to dissolve the Disperse Orange
25.[6]

o The dye-laden supercritical CO2 is then passed through the autoclave containing the
textile.[6]

o Maintain the dyeing temperature and pressure for the desired duration (e.g., 100 minutes).
[2][3] The supercritical fluid, with its gas-like diffusion properties, will evenly penetrate the
fibers.[7][8]

o Depressurization and Dye Separation:
o After the dyeing period, stop the circulation of CO2.[7]

o Depressurize the dyeing autoclave. As the pressure is released, the CO2 transitions to a
gaseous state, losing its solvent power.[7][8]

o The undissolved dye precipitates and is collected in a separator.[6]
e Post-Treatment:
o The dyed textile is removed from the autoclave.[6]
o The system is cleaned by circulating pure supercritical CO2 to remove any residual dye.[6]

o The recycled CO2, free from dye, is returned to a collecting tank for reuse.[7][8]

Colorfastness Testing
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Standard methods should be used to evaluate the colorfastness of the dyed fabric. This
typically includes testing for:

e Washing fastness: Assesses the resistance of the color to washing.
o Light fastness: Measures the resistance of the color to fading upon exposure to light.
e Rubbing fastness: Evaluates the resistance of the color to rubbing off onto other surfaces.

Studies have shown that PET fabric dyed with Disperse Orange 25 in supercritical CO2
exhibits good fastness properties.[2]

Mandatory Visualization
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Caption: Experimental workflow for supercritical CO2 dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Supercritical Carbon Dioxide Dyeing with Disperse
Orange 25: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b078697#supercritical-carbon-dioxide-dyeing-with-
disperse-orange-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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